(4R)-4-methylazetidin-2-one
Description
“(4R)-4-methylazetidin-2-one” is a chemical compound with the CAS Number: 26757-75-5 . It has a molecular weight of 85.11 and its IUPAC name is (4R)-4-methyl-2-azetidinone .
Molecular Structure Analysis
The InChI code of “(4R)-4-methylazetidin-2-one” is 1S/C4H7NO/c1-3-2-4(6)5-3/h3H,2H2,1H3,(H,5,6)/t3-/m1/s1 . This code provides a specific description of the compound’s molecular structure. For a detailed structural analysis, specialized software or tools that can interpret and visualize InChI codes might be needed.Chemical Reactions Analysis
Specific chemical reactions involving “(4R)-4-methylazetidin-2-one” are not provided in the search results. The reactivity of a compound depends on its molecular structure and can be influenced by various factors such as temperature, pressure, and the presence of other chemicals .Physical And Chemical Properties Analysis
“(4R)-4-methylazetidin-2-one” has a molecular weight of 85.11 . More detailed physical and chemical properties such as melting point, boiling point, and density might be found in specialized chemical databases .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4R)-4-methylazetidin-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methyl-2-pentanone", "hydroxylamine hydrochloride", "sodium hydroxide", "acetic acid", "sodium nitrite", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 4-methyl-2-pentanone to oxime", "4-methyl-2-pentanone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form the oxime.", "Step 2: Conversion of oxime to nitroso compound", "The oxime is then reacted with acetic acid and sodium nitrite in the presence of sulfuric acid to form the nitroso compound.", "Step 3: Conversion of nitroso compound to azide", "The nitroso compound is then reacted with sodium bicarbonate to form the azide.", "Step 4: Conversion of azide to amine", "The azide is then reduced to the amine using hydrogen gas and a palladium catalyst.", "Step 5: Conversion of amine to (4R)-4-methylazetidin-2-one", "The amine is then reacted with acetic acid and magnesium sulfate to form the desired product, (4R)-4-methylazetidin-2-one." ] } | |
CAS RN |
26757-75-5 |
Product Name |
(4R)-4-methylazetidin-2-one |
Molecular Formula |
C4H7NO |
Molecular Weight |
85.1 |
Purity |
95 |
Origin of Product |
United States |
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